Cas no 914287-48-2 (3-(4-chlorophenyl)-5-methyl-4-(1H-pyrazol-5-yl)isoxazole)

• Product Name: 3-(4-chlorophenyl)-5-methyl-4-(1H-pyrazol-5-yl)isoxazole
• CAS No: 914287-48-2
• MF: C₁₃H₁₀ClN₃O
• MW: 259.691001415253
• CID: 2620824
• PubChem ID: 2745567
• Update Time: 2025-04-21

3-(4-chlorophenyl)-5-methyl-4-(1H-pyrazol-5-yl)isoxazole Chemical and Physical Properties

Names and Identifiers

• Maybridge3_007284
• MLS000834032
• IDI1_018671
• CCG-255950
• SR-03000002361
• DTXSID80372570
• 3-(4-chlorophenyl)-5-methyl-4-(1H-pyrazol-5-yl)isoxazole
• HMS1451L02
• BRD-K74900654-001-07-1
• DTXCID20323602
• SR-03000002361-1
• 914287-48-2
• SMR000461551
• SCHEMBL4764742
• CHEMBL1865673
• HMS2809H06

• Inchi： 1S/C13H10ClN3O/c1-8-12(11-6-7-15-16-11)13(17-18-8)9-2-4-10(14)5-3-9/h2-7H,1H3,(H,15,16)
• InChI Key： XHCYGHSYBRUUGN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C(=C(C)ON=1)C1=CC=NN1

Computed Properties

• Exact Mass: 259.051
• Monoisotopic Mass: 259.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.7Ų